Cas no 2172039-39-1 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid
• CAS No: 2172039-39-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6069635
• PubChem ID: 165554209
• Update Time: 2025-06-07

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}oxy)propanoic acid
• 2172039-39-1
• EN300-1546916

• Inchi： 1S/C24H28N2O6/c1-14(2)20(22(27)26-32-15(3)23(28)29)12-25-24(30)31-13-21-18-10-6-4-8-16(18)17-9-5-7-11-19(17)21/h4-11,14-15,20-21H,12-13H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： FHGAMZKSJGUUER-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NOC(C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid (CAS No. 2172039-39-1)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid (CAS No. 2172039-39-1) is a complex organic compound that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug discovery and development.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of the Fmoc group in this compound ensures that the amino functionality remains protected during the synthesis process, allowing for precise control over the sequence and structure of the final peptide or protein product.

The 3-methylbutanamido moiety in the compound structure adds additional complexity and functionality, making it suitable for a variety of applications. This moiety can influence the solubility, stability, and biological activity of the final product, which is particularly important in the development of therapeutic agents.

Recent research has highlighted the potential of Fmoc-protected amino acid derivatives in the development of novel drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that these compounds can be used to enhance the bioavailability and efficacy of certain drugs by improving their solubility and stability. The study also noted that Fmoc-protected derivatives can be used to create prodrugs that are activated only under specific physiological conditions, thereby reducing side effects and improving therapeutic outcomes.

In another study, researchers at the University of California, San Francisco, explored the use of Fmoc-protected amino acid derivatives in the synthesis of peptides with enhanced binding affinity to specific receptors. The results showed that these compounds can significantly improve the binding affinity and selectivity of peptides, making them promising candidates for targeted drug delivery systems.

The oxypropanoic acid component of this compound is another key feature that contributes to its versatility. This functional group can participate in various chemical reactions, such as esterification and amidation, which are essential steps in peptide synthesis. The presence of this group also allows for the introduction of additional functional groups or modifications to tailor the properties of the final product.

In addition to its applications in drug discovery and development, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid has also been studied for its potential use in diagnostic tools and biomarker detection. A recent publication in Chemical Communications reported that this compound can be used as a building block for creating fluorescent probes that can detect specific biomarkers with high sensitivity and selectivity.

The synthesis of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions with other amino acids or functional groups. The final step involves deprotection under mild conditions to reveal the active amino functionality. This process requires careful control over reaction conditions to ensure high yields and purity.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxy)propanoic acid (CAS No. 2172039-39-1) is a versatile and important compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an invaluable tool for researchers working on peptide synthesis, drug discovery, and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on these fields.